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Compound of Interest

Compound Name: 3-Hydroxy-5-nitrobenzoic acid

Cat. No.: B184562 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. The proper handling and disposal of laboratory chemicals are

critical to ensuring a safe working environment and preventing environmental contamination.

This guide provides essential, immediate safety and logistical information for the disposal of 3-
Hydroxy-5-nitrobenzoic acid, a compound requiring careful management.

Immediate Safety and Handling Precautions
Before proceeding with the disposal of 3-Hydroxy-5-nitrobenzoic acid, it is crucial to be

aware of its potential hazards. This compound is classified as harmful if swallowed, causes skin

irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Therefore,

appropriate personal protective equipment (PPE) must be worn at all times when handling this

chemical.

Key Safety Measures:

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of dust or fumes.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves.
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Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Protective Clothing: Wear a lab coat and closed-toe shoes.

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where the chemical is used.[1][2]

Disposal Procedures: A Step-by-Step Guide
The recommended procedure for the disposal of 3-Hydroxy-5-nitrobenzoic acid and its

containers is to engage a licensed professional waste disposal service.[2] Due to its hazardous

nature, this chemical should not be disposed of in general laboratory waste or poured down the

drain.

Operational Plan for Disposal:

Segregation and Storage:

Keep 3-Hydroxy-5-nitrobenzoic acid in its original, clearly labeled container.

Store the waste container in a designated, secure area away from incompatible materials.

Ensure the container is tightly closed to prevent leaks or spills.

Engage a Licensed Waste Disposal Service:

Contact a certified hazardous waste disposal company to arrange for pickup.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-Hydroxy-5-
nitrobenzoic acid.

Follow all instructions provided by the disposal service regarding packaging and labeling

for transport.

Documentation:

Maintain a record of the amount of 3-Hydroxy-5-nitrobenzoic acid designated for

disposal.
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Keep copies of all waste transfer documentation provided by the disposal company for

regulatory compliance.

Quantitative Data Summary
For quick reference, the following table summarizes the key hazard classifications for 3-
Hydroxy-5-nitrobenzoic acid.

Hazard Classification Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

Data sourced from Sigma-Aldrich product information.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of 3-Hydroxy-5-nitrobenzoic acid.
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Disposal Workflow for 3-Hydroxy-5-nitrobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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